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Compound of Interest

Compound Name: Tris(dimethylamino)arsine

Cat. No.: B1606909 Get Quote

Technical Support Center:
Tris(dimethylamino)arsine
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Tris(dimethylamino)arsine. The information is designed to help identify and resolve issues

related to the premature decomposition of this air- and moisture-sensitive compound.

Frequently Asked Questions (FAQs)
Q1: What is Tris(dimethylamino)arsine and what is it used for?

Tris(dimethylamino)arsine, with the chemical formula C₆H₁₈AsN₃, is an organoarsenic

compound.[1] It is primarily used as a chemical intermediate and precursor in the synthesis of

other arsenic-containing compounds, particularly in the electronics industry for the deposition of

thin films.

Q2: What are the main causes of Tris(dimethylamino)arsine decomposition?

The primary cause of decomposition is exposure to air and moisture.[1]

Tris(dimethylamino)arsine reacts with water, even atmospheric moisture, which leads to its

breakdown.[1] Elevated temperatures and exposure to light can also accelerate decomposition.

Q3: What are the hazardous decomposition products of Tris(dimethylamino)arsine?
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Decomposition of Tris(dimethylamino)arsine liberates flammable and toxic vapors. The main

hazardous decomposition products are dimethylamine and arsenic oxide (arsenic acid) fumes.

[1]

Q4: How can I visually identify if my Tris(dimethylamino)arsine has started to decompose?

Pure Tris(dimethylamino)arsine is a colorless liquid.[2][3] The presence of a yellow or brown

tint, or the formation of solid precipitates, can be an indication of decomposition and the

presence of impurities. A strong amine-like odor (from dimethylamine) may also be noticeable.

Q5: What are the recommended storage conditions for Tris(dimethylamino)arsine?

To ensure stability, Tris(dimethylamino)arsine should be stored in a tightly sealed container

under an inert atmosphere (e.g., argon or nitrogen).[1][4] The storage area should be cool, dry,

well-ventilated, and away from heat, sparks, and open flames.[1] It is recommended to store

the container in a locked area.[1]

Troubleshooting Guide
Premature decomposition of Tris(dimethylamino)arsine can lead to inconsistent experimental

results and potential safety hazards. This guide provides a systematic approach to

troubleshooting common issues.

Problem 1: Inconsistent Reaction Yields or Complete
Reaction Failure
Possible Cause: The Tris(dimethylamino)arsine has degraded, leading to a lower

concentration of the active reagent.

Troubleshooting Steps:

Verify Reagent Quality:

Visually inspect the reagent for any color change or precipitate.

If decomposition is suspected, it is recommended to use a fresh, unopened bottle of the

reagent.
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If possible, analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy can be used to assess the purity of the compound before use.

Review Handling and Storage Procedures:

Ensure that all handling of Tris(dimethylamino)arsine is performed under a strictly inert

atmosphere using either a glovebox or Schlenk line techniques.

Verify that the storage conditions meet the recommendations (cool, dry, dark, and under

an inert atmosphere).[1]

Problem 2: Unexpected Side Reactions or Product
Impurities
Possible Cause: Decomposition products are participating in the reaction, leading to the

formation of unwanted byproducts.

Troubleshooting Steps:

Identify Potential Contaminants:

The primary decomposition products are dimethylamine and arsenic oxides.[1] Consider if

these compounds could interfere with your reaction chemistry.

Review the literature for known side reactions associated with these impurities in your

specific reaction type.

Purification of the Reagent:

If a fresh bottle is not available, consider purifying the Tris(dimethylamino)arsine by

distillation under reduced pressure. This should only be attempted by experienced

personnel with appropriate safety precautions due to the compound's toxicity and

instability.

Problem 3: Visible Changes in the Reagent Appearance
Possible Cause: The reagent has been exposed to air or moisture, initiating decomposition.
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Troubleshooting Steps:

Isolate the Contaminated Batch:

Immediately segregate any bottles that show signs of decomposition to prevent accidental

use.

Label the container clearly to indicate that it is potentially degraded.

Evaluate the Extent of Decomposition:

For critical applications, it is best to discard the decomposed material following appropriate

hazardous waste disposal protocols.

For less sensitive applications, a small-scale test reaction can be performed to determine

if the reagent is still viable, but this is not generally recommended.

Data Presentation
Table 1: Physical and Chemical Properties of Tris(dimethylamino)arsine

Property Value Reference

Molecular Formula C₆H₁₈AsN₃ [1][5][6]

Molecular Weight 207.15 g/mol [3][5][6]

Appearance Colorless liquid [2][3]

Boiling Point 55 °C at 10 mmHg [5]

Melting Point -53 °C [5]

Density 1.124 g/cm³ [5]

Flash Point 56.5 °C

Refractive Index 1.4848 (at 20 °C) [5]

Sensitivity Air and moisture sensitive [1]
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Table 2: Decomposition Characteristics

Condition Observation Products

Exposure to Air/Moisture Slow decomposition
Dimethylamine, Arsenic Oxides

(Arsenic Acids)[1]

Elevated Temperatures
Accelerated decomposition,

toxic fumes may develop

Dimethylamine, Arsenic Oxides

(Arsenic Acids)[1]

Experimental Protocols
Protocol 1: Standard Handling Procedure for
Tris(dimethylamino)arsine using a Schlenk Line
This protocol outlines the steps for safely transferring Tris(dimethylamino)arsine from a

Sure/Seal™ bottle to a reaction flask under an inert atmosphere.

Materials:

Schlenk line with a dual vacuum/inert gas manifold

Dry, nitrogen-flushed glassware (reaction flask with a rubber septum)

Dry, nitrogen-flushed syringe and needle (long enough to reach the liquid in the bottle)

Sure/Seal™ bottle of Tris(dimethylamino)arsine

Cannula (double-tipped needle)

Procedure:

Prepare the Glassware: Ensure the reaction flask is thoroughly dried in an oven and cooled

under a stream of inert gas on the Schlenk line.

Purge the Syringe: Purge the syringe with inert gas by drawing and expelling the gas at least

three times.
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Pressurize the Reagent Bottle: Puncture the septum of the Tris(dimethylamino)arsine
bottle with a needle connected to the inert gas line to create a slight positive pressure.

Withdraw the Reagent: Insert the purged syringe needle through the septum and into the

liquid. Slowly withdraw the desired volume of the reagent.

Transfer to Reaction Flask: Insert the syringe needle into the septum of the reaction flask

and slowly dispense the reagent.

Clean Up: Immediately quench any residual reagent in the syringe by drawing up a suitable

solvent (e.g., isopropanol) and then expelling it into a waste container with a quenching

agent.

Protocol 2: Qualitative Assessment of Decomposition by
Headspace Analysis (Conceptual)
This protocol describes a conceptual method for the qualitative detection of dimethylamine in

the headspace of a Tris(dimethylamino)arsine container, which would indicate

decomposition.

Principle:

The decomposition of Tris(dimethylamino)arsine releases volatile dimethylamine. The

presence of this amine in the headspace of the container can be detected using a simple pH

test.

Materials:

Suspected Tris(dimethylamino)arsine sample in a sealed container

Gas-tight syringe

Small vial containing deionized water and a universal pH indicator

Procedure:
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Prepare Indicator Solution: Add a few drops of universal pH indicator to a small amount of

deionized water in a vial. The solution should be neutral (green).

Sample the Headspace: Carefully pierce the septum of the Tris(dimethylamino)arsine
container with the gas-tight syringe and withdraw a small volume of the headspace gas.

Test for Amine: Bubble the headspace gas from the syringe through the indicator solution.

Observe Results: A color change of the indicator to blue or purple indicates a basic pH,

suggesting the presence of dimethylamine and therefore decomposition of the

Tris(dimethylamino)arsine.

Note: This is a qualitative, non-quantitative test and should be performed with extreme caution

in a well-ventilated fume hood due to the toxicity of the materials.

Mandatory Visualization

Tris(dimethylamino)arsine
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Click to download full resolution via product page

Caption: Decomposition pathway of Tris(dimethylamino)arsine.
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Caption: Troubleshooting workflow for suspected decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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